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Compound of Interest

Compound Name: Dichloromethane

Cat. No.: B109758

A comprehensive protocol for the safe handling and disposal of dichloromethane (DCM),
ensuring laboratory safety and regulatory compliance.

Dichloromethane, also known as methylene chloride, is a volatile organic solvent widely
utilized in laboratory settings. However, its hazardous nature necessitates stringent handling
and disposal procedures to mitigate risks to personnel and the environment.[1] Adherence to
proper personal protective equipment (PPE) protocols and waste management is critical. This
guide provides a step-by-step plan for the safe disposal of dichloromethane, in line with
recent regulatory updates.

Immediate Safety and Handling Precautions

Due to its high volatility, dichloromethane presents a primary inhalation hazard and can cause
skin and eye irritation, central nervous system depression, and carries potential cancer risks.[1]
[2] Therefore, always handle dichloromethane inside a certified chemical fume hood to
minimize exposure.[1]

Personal Protective Equipment (PPE) is mandatory:

o Ventilation: A certified chemical fume hood is essential for all operations involving open
containers of DCM.[1]

o Eye Protection: Wear safety goggles or a face shield.[3]
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o Protective Clothing: A buttoned lab coat is the minimum requirement.[2]

e Gloves: Dichloromethane readily penetrates standard nitrile gloves.[2] For small quantities,
double-gloving with nitrile or a combination of nitrile and neoprene gloves is recommended.
For larger volumes or spill cleanup, more resistant gloves like SilverShield are advised.[2]
Contaminated gloves must be removed and disposed of immediately.[2]

Step-by-Step Disposal Protocol

1. Waste Collection and Segregation:

» Designated Container: All dichloromethane waste must be collected in a designated,
properly labeled, and sealable container compatible with chlorinated solvents.[1] Glass or
high-density polyethylene (HDPE) containers are suitable.[3] Avoid using plastics that DCM
can dissolve.[4]

e Labeling: The container must be clearly marked as "Hazardous Waste: Dichloromethane"
and should list any other chemicals mixed with the solvent.[1]

o Segregation: Never mix dichloromethane waste with acids, bases, or other reactive wastes
to prevent dangerous chemical reactions.[3]

2. Spill Management:
In the event of a spill, immediate action is necessary to contain the area and prevent exposure.

o Small Spills (<250 mL) inside a fume hood: Can often be cleaned up by trained laboratory
personnel using dry absorbents like spill pads or vermiculite.[4][5]

o Large Spills (>250 mL) or spills outside a fume hood: Evacuate the area and report the spill
to your institution's Environmental Health and Safety (EHS) office immediately.[1][5] These
situations may require respiratory protection and specialized cleanup procedures.[5]

o Decontamination: After absorbing the spill, thoroughly clean the area.[1]

3. Formal Disposal:
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» Professional Disposal: Dichloromethane waste is classified as hazardous and must be
disposed of through an approved hazardous waste disposal facility.[1] Do not pour
dichloromethane down the drain.[1]

« Institutional Procedures: Follow your institution’s specific protocols for hazardous waste
pickup. This typically involves completing a hazardous waste manifest and scheduling a
pickup with the EHS department.[1]

Regulatory Update: EPA's 2024 Final Rule

In April 2024, the U.S. Environmental Protection Agency (EPA) issued a final rule under the
Toxic Substances Control Act (TSCA) that significantly lowers the permissible exposure limits
for dichloromethane and mandates a Workplace Chemical Protection Program (WCPP) for
laboratories that continue to use it.[6][7][8]

. Previous Cal/lOSHA
Exposure Limit Type New EPA Rule (2024)
Standard

8-Hour Time-Weighted

25 ppm 2 ppm
Average (TWA) PP PP
15-minute Short-Term
o 125 ppm 16 ppm
Exposure Limit (STEL)
Action Level 12.5 ppm 1 ppm

This new regulation emphasizes the need for stricter exposure controls, including enhanced
ventilation and potentially increased monitoring.[7] Laboratories are encouraged to consider
eliminating or substituting dichloromethane with safer alternatives where feasible.[8]

Dichloromethane Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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